N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide

• IUPAC Name: N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C14H19N3O2/c1-10-6-16-13(7-15-10)14(18)17(12-2-3-12)8-11-4-5-19-9-11/h6-7,11-12H,2-5,8-9H2,1H3
• InChI Key: HQKIUVKYSKEIJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N(CC2CCOC2)C3CC3
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as CP-94,253 and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide involves its binding to the mu-opioid receptor. This binding leads to the activation of downstream signaling pathways that ultimately result in the modulation of pain perception and reward behavior.
Biochemical and Physiological Effects
N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide has been shown to have several biochemical and physiological effects. These include analgesia, sedation, and respiratory depression. This compound has also been shown to have potential applications in the treatment of addiction and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide in lab experiments is its selectivity for the mu-opioid receptor. This allows for the specific study of this receptor and its downstream signaling pathways. However, one limitation is that this compound has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for the study of N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide. One potential direction is the development of more selective and potent compounds that can be used as tools for studying the mu-opioid receptor system. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of addiction and depression. Finally, the study of the physiological and pathological roles of the mu-opioid receptor system in various organ systems and diseases is an important area for future research.

Synthesis Methods

The synthesis of N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide involves several steps. The first step is the preparation of 3-(oxolan-3-ylmethyl)pyrazine-2-carboxylic acid, which is then reacted with cyclopropylamine to form N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide. This synthesis method has been reported in several scientific publications.

Scientific Research Applications

N-cyclopropyl-5-methyl-N-(oxolan-3-ylmethyl)pyrazine-2-carboxamide has been used in several scientific research applications. One of the most notable applications is in the study of the opioid receptor system. This compound has been shown to selectively bind to the mu-opioid receptor and has been used as a tool to study the role of this receptor in various physiological and pathological processes.